Cas no 28254-06-0 (Oxiraneoctanoic acid, 3-hexyl-, methyl ester)

• Product Name: Oxiraneoctanoic acid, 3-hexyl-, methyl ester
• CAS No: 28254-06-0
• MF: C₁₇H₃₂O₃
• MW: 284.43418598175
• CID: 1434225
• PubChem ID: 13916921
• Update Time: 2025-04-20

Oxiraneoctanoic acid, 3-hexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Oxiraneoctanoic acid, 3-hexyl-, methyl ester
• methyl 8-(3-hexyloxiran-2-yl)octanoate
• 28254-06-0
• SCHEMBL13450360
• DTXSID90552462

• Inchi： 1S/C17H32O3/c1-3-4-5-9-12-15-16(20-15)13-10-7-6-8-11-14-17(18)19-2/h15-16H,3-14H2,1-2H3
• InChI Key： UDZGQBPQCUWUHY-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC)C1CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 284.23526
• Monoisotopic Mass: 284.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83